3-(3-chlorobenzyl)-6-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-[(3-chlorophenyl)methyl]-6-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C21H16ClN7O3/c1-31-16-8-3-2-7-15(16)19-24-17(32-26-19)11-28-12-23-20-18(21(28)30)25-27-29(20)10-13-5-4-6-14(22)9-13/h2-9,12H,10-11H2,1H3
• InChI Key: UNNYADMVMDJYRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)CN3C=NC4=C(C3=O)N=NN4CC5=CC(=CC=C5)Cl
• Molecular Formula: C21H16ClN7O3
• Molecular Weight: 449.8 g/mol
• CAS No.: 1207014-11-6

Description

3-(3-chlorobenzyl)-6-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C21H16ClN7O3 and its molecular weight is 449.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities of Triazole Derivatives

Research indicates that triazole and its derivatives exhibit significant antimicrobial properties. For example, Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and evaluated their antimicrobial activities. These compounds displayed good to moderate activities against various microorganisms, suggesting their potential as bases for developing new antimicrobial agents [H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2007].

Biological Evaluation of Oxadiazole and Triazole Compounds

Another study by Reddy et al. (2013) synthesized and characterized novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, demonstrating their potent inhibitory activity against various Gram-positive and Gram-negative bacteria. The presence of specific substituents on the triazole moiety was found to significantly enhance their antibacterial efficacy [C. S. Reddy, M. V. Devi, G. R. Kumar, M. Sunitha, A. Nagaraj, 2013].

Synthesis and Characterization of Triazolo[4,3-a]quinazolinones

In the context of structural analysis and biological activity evaluation, Wu et al. (2022) synthesized and characterized 4-(2-chlorobenzyl)-1-(4-hydroxy-3-((4-hydroxypiperidin-1-yl)methyl)-5-methoxyphenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one. The compound exhibited favorable interactions with SHP2 protein, suggesting its potential therapeutic applications [Qing-mei Wu, Zhao Zheng, Wenjun Ye, Q. Guo, T. Liao, Di Yang, Chunshen Zhao, W. Liao, H. Chai, Zhixu Zhou, 2022].